Cas no 6082-29-7 ((GlcNAc)3)

• Product Name: (GlcNAc)3
• CAS No: 6082-29-7
• Molecular Formula: C₈H₁₅NO₆
• Molecular Weight: 221.208
• CID: 2078065
• PubChem ID: 35717

(GlcNAc)3 Properties

Names and Identifiers

• (GlcNAc)3
• D-GlcNAc
• GlcNAc
• N-acetyl-D-glucosamine
• N-acetylglucosamine
• NAcGlc
• N-GlcNAc
• 2-Deoxy-2-Acetamido-D-Galactose
• O_FULL_01000000000000_GS_25
• US20240092819, Compound 193
• N-((3R,4R,5R,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
• 31022-50-1
• S11316
• 2-Acetamido-2-deoxy-D-galactose
• C01132
• D-GalNAc
• N-((3R,4R,5R,6R)-2,4,5-Trihydroxy-6-(hydroxymethyl)-tetrahydro-2H-pyran-3-yl)acetamide
• N-Acetyl-D-galactosamine, ~98%
• n-acetyl-galactosamine
• MFCD00065372
• 1136-42-1
• CS-0207868
• 2-Acetamido-2-deoxygalactopyranose
• Acetamido-2-Deoxy-d-galactopyranose,2-(rg)
• N-[(3R,4R,5R,6R)-6-(hydroxymethyl)-2,4,5-tris(oxidanyl)oxan-3-yl]ethanamide
• N acetyl d galactosamin
• 2-Acetamido-2-Deoxy-Galactopyranose
• Epitope ID:130648
• DB-020305
• C8H15NO6
• DB-086084
• 2-acetamido-2-deoxy-galactose
• 2-Acetamido-2-Deoxy-Galactopyranoside
• SCHEMBL29838
• Galactopyranose, 2-acetamido-2-deoxy-
• ACETYLGALACTOSAMINE
• CHEMBL469447
• 2-Deoxy-2-Acetamido-D-Galactopyranose
• AS-12141
• 2-ACETAMIDO-2-DESOXY-D-GALACTOPYRANOSE
• CHEBI:28037
• 6082-29-7
• N-Acetyl-D-chondrosamine
• WURCS=2.0/1,1,0/(a2112h-1x_1-5_2*NCC/3=O)/1/
• 2-Deoxy-2-Acetamido-Galactopyranoside
• GalNAc
• 2-Deoxy-2-Acetamido-D-Galactopyranoside
• N-Acetylgalactosamine
• N-Acetyl-D-galactosamine
• 14215-68-0
• D-Galactopyranose, 2-(acetylamino)-2-deoxy-
• 2-deoxy-2-acetamido-galactose
• 2-Deoxy-2-Acetamido-Galactopyranose
• N-[(3R,4R,5R,6R)-2,4,5-trihydroxy-6- (hydroxymethyl)-tetrahydropyran-3- yl]acetamide (GalNAc; positive control)
• N-[(3R,4R,5R,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• 2-acetamido-2-deoxy-d-galactopyranoside
• 2-acetamido-2-deoxy-D-galactopyranose
• 2-(Acetylamino)-2-deoxyhexopyranose #
• BDBM660587
• AKOS016003462
• Q27103467
• EN300-7366607
• A1245
• N-[(3R,4R,5R,6R)-2,4,5-trihydroxy-6-methylol-tetrahydropyran-3-yl]acetamide
• ACETAMIDO-2-DEOXY-D-GALACTOPYRANOSE, 2-(RG)

• MDL： MFCD00065372
• InChIKey： OVRNDRQMDRJTHS-KEWYIRBNSA-N
• Inchi： InChI=1S/C8H15NO6/c1-3(11)9-5-7(13)6(12)4(2-10)15-8(5)14/h4-8,10,12-14H,2H2,1H3,(H,9,11)/t4-,5-,6+,7-,8?/m1/s1
• SMILES： CC(N[C@@H]1[C@@H](O)[C@@H](O)[C@H](OC1O)CO)=O

Computed Properties

• Exact Mass: 221.08993720Da
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 221.08993720Da
• Heavy Atom Count: 15
• Complexity: 235
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.7
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides